Cas no 92-51-3 (1,1’-Bicyclohexyl)

• Product Name: 1,1’-Bicyclohexyl
• CAS No: 92-51-3
• MF: C₁₂H₂₂
• MW: 166.303083896637
• MDL: MFCD00003815
• CID: 34646
• PubChem ID: 24894172
• Update Time: 2025-10-30

1,1’-Bicyclohexyl Chemical and Physical Properties

Names and Identifiers

• bicyclohexyl
• 1,1’-bicyclohexyl
• 1,1-Bicyclohexyl
• 1,1'-Biphenyl, dodecahydro-
• Bicyclohexane
• cis,cis-bicyclohexyl
• Cyclohexane, cyclohexyl-
• Cyclohexylcyclohexane
• Dicyclohexane
• all-trans polyisocyanide
• HNC
• hydrogen isocianide
• Hydrogen Isocyanid
• Hydrogen isocyanide
• hydrogenated biphenyl
• hydroisocyanic acid
• Isocyanwasserstoff
• isohydrocyanic acid
• isohydrogen cyanide
• isoprussic acid
• nitriliomethanide
• perhydrobiphenyl
• tetrahydrobiphenyl
• 1,1′-Bi(cyclohexyl)
• BCH
• Dicyclohexyl
• NSC-59855
• W-109341
• DTXCID501802
• NSC59855
• 1,1'-Bi(cyclohexane)
• NS00021387
• 1, dodecahydro-
• Bicyclohexyl, 99%
• Y77501141O
• 1,1'-BI(CYCLOHEXYL)
• Q21099094
• 1,1'-Bicyclohexyl
• MFCD00003815
• DTXSID8021802
• UNII-Y77501141O
• Dicyclohexyl, United States Pharmacopeia (USP) Reference Standard
• CAS-92-51-3
• N10369
• EINECS 202-161-4
• NCGC00255206-01
• NSC 59855
• bi(cyclohexane)
• FT-0624222
• BS-29633
• 92-51-3
• Tox21_302104
• AI3-01174
• CHEMBL1231413
• cyclohexylcyclohexan
• Cyclohexyl Cyclohexane
• CS-0081506
• Dodecahydrobiphenyl
• SY012941
• AKOS005207082
• B0902
• DB-057310
• 1,1'Biphenyl, dodecahydro
• Cyclohexane, cyclohexyl
• AAA09251
• 2-Acetamido-3-(4-biphenyl)propionic acid ethyl ester
• 202-161-4
• 1,1’-Bicyclohexyl

• MDL： MFCD00003815
• Inchi： 1S/C12H22/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h11-12H,1-10H2
• InChI Key： WVIIMZNLDWSIRH-UHFFFAOYSA-N
• SMILES： C1(CCCCC1)C1CCCCC1
• BRN： 1848266

Computed Properties

• Exact Mass: 166.17200
• Monoisotopic Mass: 482.195405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 89.7

Experimental Properties

• Color/Form: Colorless flowing liquid. It has a pleasant smell. Stable to oxidants.
• Density: 0.864 g/mL at 25 °C(lit.)
• Melting Point: 3-4 °C (lit.)
• Boiling Point: 239°C(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.478(lit.)
• Solubility: Difficult to mix.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 4.14700
• Solubility: Soluble in acetone, ether, ethanol and benzene, insoluble in water.
• Vapor Pressure: 0.1±0.2 mmHg at 25°C

1,1’-Bicyclohexyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Saturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,1’-Bicyclohexyl

Introduction to 1,1’-Bicyclohexyl (CAS No. 92-51-3)

1,1’-Bicyclohexyl, with the Chemical Abstracts Service (CAS) number 92-51-3, is a cyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which consists of two cyclohexane rings connected at a single carbon atom. The structural stability and chemical versatility of 1,1’-Bicyclohexyl make it a valuable building block in various applications, ranging from pharmaceuticals to advanced materials.

The molecular formula of 1,1’-Bicyclohexyl is C₁₂H₂₂, and its molecular weight is approximately 166.34 g/mol. The compound is typically synthesized through the dimerization of cyclohexene or via the coupling of cyclohexyl halides in the presence of a suitable catalyst. Recent advancements in catalytic methods have significantly improved the yield and purity of 1,1’-Bicyclohexyl, making it more accessible for industrial and research purposes.

In the realm of pharmaceutical research, 1,1’-Bicyclohexyl has shown promise as a scaffold for the development of novel drugs. Its rigid structure and ability to form stable complexes with various functional groups make it an attractive candidate for drug design. For instance, studies have explored the use of 1,1’-Bicyclohexyl-derived compounds in the treatment of neurodegenerative diseases and cancer. One notable example is the synthesis of 1,1’-Bicyclohexyl-based inhibitors that target specific enzymes involved in disease pathways.

Beyond pharmaceuticals, 1,1’-Bicyclohexyl has found applications in materials science. Its unique properties, such as high thermal stability and mechanical strength, make it suitable for use in polymers and composites. Researchers have developed novel polymer blends incorporating 1,1’-Bicyclohexyl-based monomers to enhance the performance of materials used in aerospace and automotive industries. These materials exhibit improved resistance to heat and mechanical stress, making them ideal for high-performance applications.

The environmental impact of chemical compounds is a growing concern in both industry and academia. Studies on the biodegradability and ecotoxicity of 1,1’-Bicyclohexyl-based materials have shown promising results. Research indicates that certain derivatives of 1,1’-Bicyclohexyl can be designed to degrade under specific environmental conditions, reducing their potential impact on ecosystems. This makes them attractive candidates for green chemistry initiatives aimed at developing sustainable materials.

In addition to its practical applications, 1,1’-Bicyclohexyl has been a subject of theoretical interest in computational chemistry. Molecular dynamics simulations have provided insights into the conformational behavior and electronic properties of this compound. These studies have helped researchers understand how structural modifications can influence the physical and chemical properties of 1,1’-Bicyclohexyl-based materials.

The future prospects for 1,1’-Bicyclohexyl are promising. Ongoing research continues to explore new synthetic routes and applications for this versatile compound. For instance, recent advancements in catalytic asymmetric synthesis have opened up possibilities for creating enantiomerically pure forms of 1,1’-Bicyclohexyl, which could have significant implications for chiral drug development.

In conclusion, 1,1’-Bicyclohexyl (CAS No. 92-51-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural properties and chemical versatility make it an important molecule for both academic research and industrial innovation. As research continues to advance, the potential uses and benefits of 1,1’-Bicyclohexyl-based compounds are likely to expand further.